Cas no 1040667-25-1 (N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1040667-25-1
• MF: C₁₉H₁₅BrN₂O₃S
• MW: 431.303002595901
• CID: 5384949
• Update Time: 2025-06-13

N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-[[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl]acetamide
• N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C19H15BrN2O3S/c1-12(23)13-5-7-16(8-6-13)22-18(24)11-26-19-21-10-17(25-19)14-3-2-4-15(20)9-14/h2-10H,11H2,1H3,(H,22,24)
• InChI Key： IHPQCFHVQJOVFJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NC=C(C2=CC=CC(Br)=C2)O1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

Comprehensive Overview of N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040667-25-1)

The compound N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1040667-25-1) is a synthetic organic molecule with a unique structural framework that combines an acetamide backbone with a 1,3-oxazole ring and a bromophenyl moiety. This intricate architecture makes it a subject of significant interest in medicinal chemistry and drug discovery. Researchers are particularly drawn to its potential as a bioactive scaffold, given its ability to interact with various biological targets. The presence of the sulfanyl group further enhances its versatility, enabling it to participate in diverse chemical reactions.

In recent years, the demand for small-molecule inhibitors and modulators has surged, driven by advancements in precision medicine and targeted therapy. The 1,3-oxazole core in this compound is a well-known pharmacophore, often associated with anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased scrutiny of N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide in academic and industrial research. Its CAS number (1040667-25-1) serves as a critical identifier in chemical databases, facilitating its study and application in high-throughput screening assays.

The bromophenyl substituent in this compound is particularly noteworthy, as halogenated aromatic systems are frequently employed in drug design to improve binding affinity and metabolic stability. This feature aligns with current trends in fragment-based drug discovery (FBDD), where researchers prioritize lead optimization through strategic functional group incorporation. Additionally, the acetylphenyl group may contribute to the molecule's pharmacokinetic profile, influencing its absorption and distribution in biological systems.

From a synthetic perspective, N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide exemplifies the growing emphasis on heterocyclic chemistry in modern pharmaceutical development. The 1,3-oxazole ring, in particular, is a privileged structure due to its stability and ability to engage in hydrogen bonding. This has spurred interest in its potential as a molecular probe for studying protein-ligand interactions, especially in the context of kinase inhibition and enzyme modulation.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring sustainable synthetic routes to minimize waste and energy consumption while maintaining high yields. The sulfanyl linkage, for instance, offers opportunities for click chemistry applications, which are celebrated for their efficiency and selectivity. Such approaches resonate with the broader push toward eco-friendly synthesis in the chemical industry.

In the realm of computational chemistry, N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has been the subject of molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies. These in silico methods help predict its binding modes and biological activity, accelerating the hit-to-lead process. The compound's lipophilicity and polar surface area are key parameters being evaluated to assess its drug-likeness, a critical step in preclinical development.

The rise of AI-driven drug discovery has further amplified interest in compounds like N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide. Machine learning models are being trained to predict its ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, reducing reliance on costly and time-consuming experimental assays. This synergy between computational tools and traditional chemistry is revolutionizing how researchers approach lead compound identification.

As the scientific community continues to explore the applications of N-(4-acetylphenyl)-2-{[5-(3-bromophenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide, its role in personalized medicine and theranostics is gaining traction. The compound's structural features make it a promising candidate for multi-target therapies, addressing complex diseases with heterogeneous etiologies. With ongoing innovations in chemical biology and pharmacology, this molecule is poised to contribute significantly to the next generation of therapeutic agents.